2-(Dimethylamino)octadec-4-ene-1,3-diol

Catalog No.
S1532951
CAS No.
132031-17-5
M.F
C20H41NO2
M. Wt
327.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(Dimethylamino)octadec-4-ene-1,3-diol

CAS Number

132031-17-5

Product Name

2-(Dimethylamino)octadec-4-ene-1,3-diol

IUPAC Name

2-(dimethylamino)octadec-4-ene-1,3-diol

Molecular Formula

C20H41NO2

Molecular Weight

327.5 g/mol

InChI

InChI=1S/C20H41NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(18-22)21(2)3/h16-17,19-20,22-23H,4-15,18H2,1-3H3

InChI Key

YRXOQXUDKDCXME-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCC=CC(C(CO)N(C)C)O

Canonical SMILES

CCCCCCCCCCCCCC=CC(C(CO)N(C)C)O

XLogP3

6.3

Dates

Modify: 2023-07-17

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